Cas no 1797536-54-9 (1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one)

• Product Name: 1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• CAS No: 1797536-54-9
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 5372118
• Update Time: 2025-06-21

1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• 1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C21H27N3O2S/c1-15(2)27-19-7-5-17(6-8-19)20(25)14-24-12-10-18(11-13-24)26-21-9-4-16(3)22-23-21/h4-9,15,18H,10-14H2,1-3H3
• InChI Key： DFWLBKYAWPIIAC-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NN=C(C)C=C2)CC1)C(=O)C1=CC=C(SC(C)C)C=C1

Additional information on 1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one

Chemical Compound CAS No. 1797536-54-9: A Comprehensive Overview

The chemical compound with CAS No. 1797536-54-9, known as 1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of interest in contemporary research.

The molecular structure of this compound is characterized by the presence of a piperidinyl group, which is a six-membered ring containing one nitrogen atom, and a pyridazinyl moiety, a heterocyclic aromatic ring with two nitrogen atoms. The 6-methylpyridazin-3-yl group introduces additional complexity, while the propan-2-ylsulfanyl substituent adds sulfur-based functionality to the molecule. These structural elements contribute to the compound's stability, reactivity, and potential bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The ethanone functional group within this molecule suggests potential applications as a kinase inhibitor or a modulator of cellular signaling pathways. Researchers have explored similar compounds in the context of cancer therapy, where they demonstrate selective inhibition of oncogenic kinases, thereby offering a novel avenue for targeted treatment strategies.

In addition to its therapeutic potential, this compound exhibits interesting physical and chemical properties. Its solubility profile and thermal stability make it suitable for various synthetic processes and analytical techniques. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to confirm its structure and purity, ensuring its reliability in research settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations into its biodegradation under different conditions have provided insights into its persistence in natural systems, which is essential for regulatory compliance and sustainable practices.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The use of transition metal catalysts has significantly enhanced the efficiency of these reactions, enabling the scalable production of high-purity material for both academic and industrial purposes.

In conclusion, the compound with CAS No. 1797536-54-9 represents a valuable addition to the portfolio of advanced organic molecules with diverse applications across multiple disciplines. Its structural complexity, coupled with promising biological activity, positions it as a key player in future research and development endeavors.